Cas no 2172581-56-3 (3-chloro-N-(propan-2-yl)-4-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: 3-chloro-N-(propan-2-yl)-4-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 2172581-56-3
• MF: C₁₀H₁₁ClF₃NO₂S
• MW: 301.713051080704
• CID: 5837939
• PubChem ID: 165845182
• Update Time: 2025-06-13

3-chloro-N-(propan-2-yl)-4-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(propan-2-yl)-4-(trifluoromethyl)benzene-1-sulfonamide
• 2172581-56-3
• EN300-1591739

• Inchi： 1S/C10H11ClF3NO2S/c1-6(2)15-18(16,17)7-3-4-8(9(11)5-7)10(12,13)14/h3-6,15H,1-2H3
• InChI Key： VJOMWAIRINPNLG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)S(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 301.0151119g/mol
• Monoisotopic Mass: 301.0151119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-chloro-N-(propan-2-yl)-4-(trifluoromethyl)benzene-1-sulfonamide

Introduction to 3-chloro-N-(propan-2-yl)-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 2172581-56-3)

3-chloro-N-(propan-2-yl)-4-(trifluoromethyl)benzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 2172581-56-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the sulfonamide class, a well-documented group known for its diverse biological activities and applications. The structural features of this molecule, including the presence of a chloro substituent, a propan-2-yl group, and a trifluoromethyl group on the benzene ring, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The chloro substituent at the para position relative to the sulfonamide group introduces electrophilic characteristics, making the molecule a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents. The trifluoromethyl group, on the other hand, is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. This modification is frequently employed in drug design to improve pharmacokinetic profiles and therapeutic efficacy.

The propan-2-yl side chain provides a hydrophobic region that can influence solubility and membrane permeability, factors that are critical for drug absorption and distribution. Additionally, the sulfonamide moiety itself is a key pharmacophore found in numerous FDA-approved drugs, including antibiotics, antivirals, and anti-inflammatory agents. Its ability to act as a hydrogen bond acceptor and donor makes it an indispensable component in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of sulfonamide derivatives. Studies have demonstrated that modifications at specific positions on the benzene ring can significantly alter binding interactions with biological targets. For instance, molecular docking simulations have shown that compounds with electron-withdrawing groups like trifluoromethyl exhibit stronger binding affinities to certain enzyme families involved in metabolic pathways. This insight has guided the design of 3-chloro-N-(propan-2-yl)-4-(trifluoromethyl)benzene-1-sulfonamide as a potential lead compound for further optimization.

In parallel, synthetic methodologies have evolved to streamline the preparation of complex sulfonamides. Transition-metal-catalyzed reactions now allow for efficient functionalization of aromatic rings under mild conditions. For example, palladium-catalyzed borylation followed by Suzuki coupling has been used to introduce aryl groups with high selectivity. These techniques not only enhance synthetic efficiency but also enable access to previously inaccessible derivatives. The versatility of these methods makes 3-chloro-N-(propan-2-yl)-4-(trifluoromethyl)benzene-1-sulfonamide a valuable building block for medicinal chemists.

The role of sulfonamides in addressing emerging therapeutic challenges cannot be overstated. With increasing resistance to existing antibiotics and antiviral drugs, there is a pressing need for novel compounds with improved efficacy and reduced side effects. The structural features of 3-chloro-N-(propan-2-yl)-4-(trifluoromethyl)benzene-1-sulfonamide position it as a candidate for addressing such challenges. Its unique combination of substituents allows for fine-tuning of its biological activity through structure-based drug design principles.

Current research focuses on leveraging high-throughput screening (HTS) platforms to identify promising sulfonamide derivatives rapidly. By integrating HTS with machine learning algorithms, researchers can predict biological activity with unprecedented accuracy. This approach has already led to the discovery of several lead compounds with potent activity against drug-resistant pathogens. The potential of 3-chloro-N-(propan-2-yl)-4-(trifluoromethyl)benzene-1-sulfonamide as an intermediate in such screens underscores its importance in modern drug discovery.

The agrochemical sector also benefits from sulfonamide-based compounds due to their herbicidal and fungicidal properties. Structural modifications can tailor their activity against specific pests or pathogens while minimizing environmental impact. For example, recent studies have highlighted the efficacy of trifluoromethyl-substituted sulfonamides in controlling fungal infections in crops without harming beneficial microorganisms. This dual functionality makes 3-chloro-N-(propan-2-yl)-4-(trifluoromethyl)benzene-1-sulfonamide a promising candidate for developing next-generation agrochemicals.

In conclusion, 3-chloro-N-(propan-2-yl)-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 2172581-56-3) represents a significant advancement in synthetic and medicinal chemistry. Its structural complexity and functional diversity make it an invaluable tool for developing new therapeutics and agrochemicals. As research continues to uncover novel applications for sulfonamide derivatives, compounds like this will play an increasingly pivotal role in addressing global health and agricultural challenges.